Cas no 2172108-91-5 (3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid
• CAS No: 2172108-91-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5929521
• PubChem ID: 165582973
• Update Time: 2025-07-15

3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid
• 3-ethyl-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-3-carboxylic acid
• 2172108-91-5
• 3-ethyl-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-3-carboxylic acid
• EN300-1532409
• 2171443-51-7
• EN300-1532213
• 3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-3-carboxylic acid
• EN300-1532775
• 2171429-60-8

• Inchi： 1S/C28H32N2O5/c1-2-28(26(32)33)12-7-13-30(17-28)25(31)18-14-19(15-18)29-27(34)35-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,2,7,12-17H2,1H3,(H,29,34)(H,32,33)
• InChI Key： XZUBJQZHNDPIOQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)(CC)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid

3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid (CAS No. 2172108-91-5): An Overview

3-Ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid (CAS No. 2172108-91-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cyclo-(Et-CBz-Pip), is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it a valuable tool in the development of novel drugs and biomolecules.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. This group is particularly useful in the synthesis of complex peptides and proteins, where it helps to prevent unwanted side reactions and ensures the integrity of the final product. The ethyl substituent on the cyclobutane ring adds steric bulk, which can influence the conformational flexibility and binding properties of the molecule. The cyclobutanecarbonyl moiety provides a rigid structure that can enhance the stability and bioavailability of the compound.

The piperidine ring, a common structural motif in many biologically active compounds, imparts additional functionality and reactivity to the molecule. The presence of a carboxylic acid group at the 3-position of the piperidine ring allows for further derivatization, making this compound a versatile building block in organic synthesis. The combination of these structural elements results in a molecule with potential applications in various areas of medicinal chemistry, including drug discovery and development.

Recent studies have highlighted the importance of Fmoc-Cyclo-(Et-CBz-Pip) in the synthesis of peptidomimetics, which are small molecules designed to mimic the structure and function of peptides. These peptidomimetics have shown promise in treating a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. For example, researchers at the University of California, San Francisco, have reported that derivatives of Fmoc-Cyclo-(Et-CBz-Pip) exhibit potent anti-cancer activity by selectively targeting cancer cells while sparing healthy tissues.

In addition to its role in drug discovery, Fmoc-Cyclo-(Et-CBz-Pip) has also been explored for its potential use in diagnostic imaging. The rigid structure and functional groups of this compound make it suitable for conjugation with imaging agents such as fluorophores or radionuclides. This can enable non-invasive monitoring of disease progression and treatment efficacy, providing valuable insights for personalized medicine approaches.

The synthesis of Fmoc-Cyclo-(Et-CBz-Pip) typically involves multi-step reactions that require careful control over reaction conditions to ensure high yields and purity. Key steps include the formation of the cyclobutane ring, introduction of the Fmoc protecting group, and functionalization of the piperidine ring. Advanced techniques such as solid-phase synthesis and flow chemistry have been employed to optimize these processes, making it possible to produce this compound on a larger scale for both research and industrial applications.

Despite its complexity, Fmoc-Cyclo-(Et-CBz-Pip) has demonstrated excellent solubility and stability under various conditions, which are crucial factors for its use in biological assays and clinical trials. Its low toxicity profile further enhances its suitability as a starting material for drug development. However, like any chemical compound used in pharmaceutical research, it is essential to conduct thorough safety assessments to ensure its safe handling and use.

In conclusion, 3-Ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid (CAS No. 2172108-91-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing our understanding and treatment of various diseases.